Cas no 844891-01-6 (4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline)

• Product Name: 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline
• CAS No: 844891-01-6
• MF: C₁₄H₁₆BNO₂
• MW: 241.093343734741
• MDL: MFCD06659058
• CID: 68912
• PubChem ID: 2795158
• Update Time: 2025-04-18

4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline
• Isoquinoline-4-boronic acid 2,2-dimethylpropane-1,3-diol cyclic ester
• Isoquinoline-4-boronic acid 2,2-dimethylpropanediol-1,3 cyclic ester
• Isoquinoline-4-boronic acid, neopentyl glycol ester
• AKOS004119286
• CS-0175035
• DTXSID80383560
• AT15530
• J-521588
• AB25915
• C14H16BNO2
• 844891-01-6
• AS-69215
• MFCD06659058
• FT-0687984
• Isoquinoline-4-boronic acid, 2,2-dimethylpropane-1,3-diol cyclic ester
• A840818
• 4-(5,5-Dimethyl-[1,3,2]dioxaborinan-2-yl)-isoquinoline
• DB-357488

• MDL： MFCD06659058
• Inchi： 1S/C14H16BNO2/c1-14(2)9-17-15(18-10-14)13-8-16-7-11-5-3-4-6-12(11)13/h3-8H,9-10H2,1-2H3
• InChI Key： AQEZCUCPPAKCLQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C3C=CC=CC=23)OCC(C)(C)C1

Computed Properties

• Exact Mass: 241.12700
• Monoisotopic Mass: 241.1274089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 123 °C
• PSA: 31.35000
• LogP: 2.00300

4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isoquinoline Security Information

• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：